Cas no 1157777-00-8 (5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid)

• Product Name: 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid
• CAS No: 1157777-00-8
• MF: C₁₃H₁₂O₆S
• MW: 296.295783042908
• CID: 5054297
• Update Time: 2025-11-01

5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methanesulfonylphenoxymethyl)furan-2-carboxylic acid
• NE60233
• Z234896539
• 5-[(4-methanesulfonylphenoxy)methyl]furan-2-carboxylic acid
• 5-[(4-methylsulfonylphenoxy)methyl]furan-2-carboxylic acid
• 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid

• Inchi： 1S/C13H12O6S/c1-20(16,17)11-5-2-9(3-6-11)18-8-10-4-7-12(19-10)13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： AMEANWHIWRRKSN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)OCC1=CC=C(C(=O)O)O1)(=O)=O

Computed Properties

• Exact Mass: 296.035
• Monoisotopic Mass: 296.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102

5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid

Introduction to 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid (CAS No. 1157777-00-8)

5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid, with the CAS number 1157777-00-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a carboxylic acid group, and a methanesulfonylphenoxymethyl substituent. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications.

The chemical structure of 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid can be represented as follows: C₁₄H₁₂O₆S. The presence of the furan ring and the carboxylic acid group imparts specific physicochemical properties, such as solubility and reactivity, which are crucial for its use in pharmaceutical formulations. The methanesulfonylphenoxymethyl substituent adds complexity and can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of new therapeutic agents derived from natural and synthetic sources. 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid has been explored for its potential as a lead compound in drug discovery due to its unique structure and promising biological activities. Studies have shown that this compound exhibits anti-inflammatory, antioxidant, and anti-cancer properties, making it a valuable candidate for further investigation.

The anti-inflammatory activity of 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid has been evaluated in several in vitro and in vivo models. Research has demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid has also shown promising antioxidant properties. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases, cardiovascular diseases, and cancer. Studies have indicated that this compound can scavenge free radicals and protect cells from oxidative damage, thereby reducing the risk of these diseases.

The anti-cancer potential of 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid has been another area of focus in recent research. Preclinical studies have shown that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is a desirable property for an anticancer agent, as it minimizes side effects associated with conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

Beyond its direct biological activities, 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid has also been investigated as a scaffold for the design of new drug candidates. The furan ring and carboxylic acid group provide structural flexibility that can be exploited to optimize pharmacological properties such as potency, selectivity, and bioavailability. Through structure-activity relationship (SAR) studies, researchers have identified key structural modifications that enhance the therapeutic potential of this compound.

In conclusion, 5-(4-Methanesulfonylphenoxymethyl)furan-2-carboxylic acid (CAS No. 1157777-00-8) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in the pharmaceutical industry. Its anti-inflammatory, antioxidant, and anti-cancer properties, along with its structural versatility, position it as a lead molecule for the discovery of new therapeutic agents. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.